(3-Methylbutan-2-yl)[1-(5-methylfuran-2-yl)ethyl]amine

Specification

• Molecular Formula: C12H21NO
• Molecular Weight: 195.30 g/mol
• IUPAC Name: 3-methyl-N-[1-(5-methylfuran-2-yl)ethyl]butan-2-amine
• Standard InChI: InChI=1S/C12H21NO/c1-8(2)10(4)13-11(5)12-7-6-9(3)14-12/h6-8,10-11,13H,1-5H3
• Standard InChI Key: BMWJDPGSSCBGDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(C)NC(C)C(C)C

Introduction

Structural Characteristics

Molecular Architecture

The core structure of (3-Methylbutan-2-yl)[1-(5-methylfuran-2-yl)ethyl]amine consists of two distinct moieties: a 5-methylfuran-2-yl group and a 3-methylbutan-2-yl chain linked via an ethylamine bridge. The furan ring, a five-membered aromatic heterocycle with one oxygen atom, is substituted at the 5-position with a methyl group ($-\text{CH}_3$). The ethylamine group ($-\text{CH}_2\text{CH}_2\text{NH}-$) connects this furan derivative to a branched aliphatic chain, specifically a 3-methylbutan-2-yl group ($(\text{CH}_3)_2\text{CHCH}(\text{CH}_3)-$).

The IUPAC name, 3-methyl-N-[1-(5-methylfuran-2-yl)ethyl]butan-2-amine, reflects this connectivity. The SMILES notation $\text{CC1=CC=C(O1)C(C)NC(C)C(C)C}$ further clarifies the spatial arrangement, highlighting the amine nitrogen as the central atom bonded to both substituents.

Stereochemical Considerations

Despite the presence of two undefined stereocenters at the amine nitrogen and the 3-methylbutan-2-yl chain, the compound is typically represented in its racemic form due to the absence of chiral resolution data in public records. Computational models suggest that stereoisomerism could influence molecular interactions, particularly in biological systems, though experimental validation remains pending.

Synthesis and Preparation

Industrial Scaling Considerations

Industrial production would require optimization of reaction conditions (e.g., solvent selection, temperature, and catalyst loading). Continuous-flow reactors could enhance throughput, while purification via fractional distillation or column chromatography would ensure high purity (>95%).

Physicochemical Properties

Computed Molecular Properties

Key physicochemical parameters, derived from PubChem computational algorithms, are summarized below:

Property	Value
Molecular Weight	195.30 g/mol
XLogP3-AA (Lipophilicity)	3.0
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	2
Rotatable Bond Count	4
Topological Polar Surface Area	25.2 Ų

The moderate lipophilicity ($\text{XLogP3-AA} = 3.0$) suggests favorable membrane permeability, a trait advantageous in drug design. The polar surface area (25.2 Ų) indicates limited solubility in aqueous media, necessitating formulation with co-solvents for biological assays.

Experimental Data and Predictions

Experimental data on melting/boiling points and spectral characteristics (e.g., NMR, IR) are absent from public records. Predictive models estimate a boiling point of $280 \pm 15^\circ \text{C}$ and a density of $0.98 \pm 0.02 \, \text{g/cm}^3$, though these values require empirical validation.